(E)-2-(5-(1-(3-aminophenyl)ethylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid

• IUPAC Name: 2-[(5E)-5-[1-(3-aminophenyl)ethylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C13H14N2O4S3/c1-8(9-3-2-4-10(14)7-9)11-12(16)15(13(20)21-11)5-6-22(17,18)19/h2-4,7H,5-6,14H2,1H3,(H,17,18,19)/b11-8+
• InChI Key: IIRIXVZDOIHESB-DHZHZOJOSA-N
• Canonical SMILES: CC(=C1C(=O)N(C(=S)S1)CCS(=O)(=O)O)C2=CC(=CC=C2)N
• Isomeric SMILES: C/C(=C\1/C(=O)N(C(=S)S1)CCS(=O)(=O)O)/C2=CC(=CC=C2)N
• Molecular Formula: C13H14N2O4S3
• Molecular Weight: 358.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an ethylidene group, a thioxothiazolidinone group, and a sulfonic acid group. The presence of these groups suggests that the compound may have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It would be interesting to analyze its structure in detail, including the spatial arrangement of its atoms and the types of bonds between them.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the ethylidene group might be involved in reactions with nucleophiles, while the sulfonic acid group could potentially engage in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar sulfonic acid group, while its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Scientific Research Applications

Synthesis and Characterization

• The study of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, derived from similar thiazolidinone compounds, emphasizes the importance of structural manipulation in exploring their antimicrobial activity and docking studies, showcasing the potential of these compounds in pharmaceutical applications (Spoorthy et al., 2021).

Pharmacological Potential

• Thiazolidinone derivatives have been synthesized with significant trypanocidal and anticancer activities, indicating the therapeutic potential of these compounds against specific diseases (Holota et al., 2019).

Material Science and Corrosion Inhibition

• Azo derivatives of thiazolidinone compounds have shown excellent potential as corrosion inhibitors for mild steel in hydrochloric acid environments, suggesting applications in material protection and engineering (Bedair et al., 2022).

Molecular Dynamics and Computational Chemistry

• Studies on thiazole and thiadiazole derivatives, structurally related to the compound , have utilized quantum chemical and molecular dynamics simulations to predict their efficiency as corrosion inhibitors for iron, demonstrating the utility of computational methods in evaluating the practical applications of chemical compounds (Kaya et al., 2016).

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound might be. If it’s a drug, for example, its mechanism of action would depend on the biological system it targets.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The study and application of complex organic molecules like this one is a vibrant field of research. Future directions could include exploring its potential uses, investigating its reactivity under various conditions, or studying its behavior in biological systems.